Cas no 891100-13-3 (1-(3-bromophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea)

• Product Name: 1-(3-bromophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea
• CAS No: 891100-13-3
• MF: C₁₈H₁₈BrN₃O₃
• MW: 404.257823467255
• CID: 5511792
• Update Time: 2025-08-03

1-(3-bromophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea
• 1-(3-bromophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea

• Inchi： 1S/C18H18BrN3O3/c1-25-16-7-5-15(6-8-16)22-11-14(10-17(22)23)21-18(24)20-13-4-2-3-12(19)9-13/h2-9,14H,10-11H2,1H3,(H2,20,21,24)
• InChI Key： LNSLZKAKOPTWOT-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(Br)=C1)C(NC1CC(=O)N(C2=CC=C(OC)C=C2)C1)=O

Additional information on 1-(3-bromophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea

Comprehensive Overview of 1-(3-bromophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea (CAS No. 891100-13-3)

The compound 1-(3-bromophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea (CAS No. 891100-13-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. This urea derivative features a unique structural framework, combining a 3-bromophenyl group, a 4-methoxyphenyl moiety, and a 5-oxopyrrolidin-3-yl unit, which contribute to its distinct chemical and physical properties. Researchers are particularly interested in this compound due to its potential applications in drug discovery and development, especially in targeting specific biological pathways.

One of the key structural features of 1-(3-bromophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea is the presence of both electron-donating (methoxy group) and electron-withdrawing (bromo group) substituents. This electronic asymmetry makes the compound an interesting candidate for studying structure-activity relationships (SAR) in medicinal chemistry. The urea linkage in the molecule is also noteworthy, as it often plays a critical role in forming hydrogen bonds with biological targets, enhancing binding affinity and selectivity.

In recent years, the scientific community has shown growing interest in urea-based compounds like 1-(3-bromophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea, particularly in the context of kinase inhibition and enzyme modulation. This aligns with current trends in precision medicine, where researchers are actively searching for small molecules that can selectively interact with disease-related proteins. The compound's structural complexity offers multiple sites for further chemical modification, making it a versatile scaffold for lead optimization in drug discovery programs.

The synthesis of 1-(3-bromophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Analytical characterization of this compound often employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, which provide detailed information about its molecular structure and purity. These characterization methods are crucial for quality control in research and potential pharmaceutical applications.

From a commercial perspective, 1-(3-bromophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea is primarily available as a research chemical for laboratory use. Its market demand has been steadily increasing, particularly from academic institutions and pharmaceutical companies engaged in early-stage drug discovery. The compound's unique structural features make it valuable for fragment-based drug design and high-throughput screening campaigns aimed at identifying novel therapeutic agents.

Environmental and safety considerations for handling 1-(3-bromophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be worn when handling this chemical. Storage recommendations typically suggest keeping the compound in a cool, dry place, protected from light to maintain its stability over extended periods.

Future research directions for 1-(3-bromophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea may explore its potential as a building block for more complex molecular architectures. The growing field of targeted protein degradation (e.g., PROTAC technology) could particularly benefit from compounds with this structural motif, as the urea functionality often serves as an effective linker between protein-binding domains. Additionally, computational chemistry approaches are being increasingly employed to predict the compound's interactions with biological targets, potentially accelerating its application in drug discovery pipelines.

For researchers interested in obtaining 1-(3-bromophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea, several specialty chemical suppliers offer this compound, typically with purity levels suitable for research purposes. The compound's CAS number (891100-13-3) serves as a unique identifier for precise ordering and regulatory compliance. As with any research chemical, users should verify the certificate of analysis and ensure proper documentation for their specific application needs.

The scientific literature contains limited but growing references to 1-(3-bromophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea and related compounds, primarily in the context of medicinal chemistry research. Patent databases reveal several applications where similar structures have been claimed for various therapeutic indications, highlighting the pharmaceutical potential of this chemical class. Continued investigation into its biological activities and physicochemical properties will likely uncover additional applications for this interesting molecule.